![molecular formula C18H17N3O3 B5604778 N-(4-methoxyphenyl)-2-(4-methyl-1-oxo-2(1H)-phthalazinyl)acetamide](/img/structure/B5604778.png)
N-(4-methoxyphenyl)-2-(4-methyl-1-oxo-2(1H)-phthalazinyl)acetamide
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Overview
Description
This chemical compound is a part of a group known for their potential applications in medical and pharmaceutical fields due to their unique chemical properties and biological activities. Although specific details about this compound are not directly available, related compounds have been synthesized and evaluated for various biological activities, including anticancer and antimicrobial activities.
Synthesis Analysis
The synthesis of analogs similar to this compound typically involves multi-step chemical processes. Starting materials like phthalic anhydride are used in reactions such as the Suzuki Coupling to yield N-aryl substituted phenyl acetamide analogs with good yields ranging from 65-75% (Kumar et al., 2019).
Molecular Structure Analysis
Molecular structure analysis, such as X-ray crystallography and NMR spectroscopy, is essential for determining the exact configuration of the synthesized compounds. The crystal structure of similar acetamide compounds has been elucidated, showing the linear and bent conformations of acetamido moieties and the interaction patterns within the crystal lattice (Camerman et al., 2005).
properties
IUPAC Name |
N-(4-methoxyphenyl)-2-(4-methyl-1-oxophthalazin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O3/c1-12-15-5-3-4-6-16(15)18(23)21(20-12)11-17(22)19-13-7-9-14(24-2)10-8-13/h3-10H,11H2,1-2H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZXBKWOSWMJWTE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C2=CC=CC=C12)CC(=O)NC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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